Cas no 1806352-14-6 (Benzenepropanenitrile, 5-bromo-2-hydroxy-)

• Product Name: Benzenepropanenitrile, 5-bromo-2-hydroxy-
• CAS No: 1806352-14-6
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 5851305
• PubChem ID: 131144199
• Update Time: 2025-08-04

Benzenepropanenitrile, 5-bromo-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 5-bromo-2-hydroxy-
• EN300-1896514
• 3-(5-bromo-2-hydroxyphenyl)propanenitrile
• 1806352-14-6

• Inchi： 1S/C9H8BrNO/c10-8-3-4-9(12)7(6-8)2-1-5-11/h3-4,6,12H,1-2H2
• InChI Key： OLCQODBTOVJIFN-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC(Br)=CC=C1O

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.540±0.06 g/cm3(Predicted)
• Boiling Point: 381.0±27.0 °C(Predicted)
• pka: 9.30±0.43(Predicted)

Additional information on Benzenepropanenitrile, 5-bromo-2-hydroxy-

Comprehensive Overview of Benzenepropanenitrile, 5-bromo-2-hydroxy- (CAS No. 1806352-14-6)

Benzenepropanenitrile, 5-bromo-2-hydroxy- (CAS No. 1806352-14-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a bromine substituent and a hydroxyl group, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. The compound’s unique properties align with current trends in green chemistry and sustainable synthesis, addressing growing demand for environmentally friendly processes.

The compound’s CAS number 1806352-14-6 ensures precise identification in global chemical databases, facilitating regulatory compliance and safety assessments. In recent years, interest in 5-bromo-2-hydroxy benzenepropanenitrile has surged due to its potential role in catalysis and material science. For instance, its derivatives are investigated for OLED materials and photovoltaic applications, reflecting the intersection of chemistry and renewable energy technologies. This versatility positions it as a focal point for innovation in high-performance materials.

From a synthetic perspective, Benzenepropanenitrile, 5-bromo-2-hydroxy- is often synthesized via palladium-catalyzed cross-coupling or electrophilic aromatic substitution. These methods are optimized for yield and purity, critical for industrial-scale production. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity, ensuring consistency for end-users. The compound’s stability under controlled conditions further enhances its utility in long-term storage and transportation.

Emerging discussions in scientific communities highlight the compound’s relevance to precision medicine and personalized therapeutics. Its scaffold is frequently modified to enhance bioavailability or target specificity, addressing challenges in drug delivery systems. Additionally, its eco-friendly degradation profile aligns with regulatory shifts toward non-persistent chemicals, a key concern for environmental health.

In summary, Benzenepropanenitrile, 5-bromo-2-hydroxy- (CAS No. 1806352-14-6) exemplifies the convergence of synthetic innovation and multidisciplinary applications. Its adaptability to evolving industrial and scientific needs underscores its enduring significance in modern chemistry.